Cas no 838-03-9 (1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone)

• Product Name: 1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone
• CAS No: 838-03-9
• MF: C₁₄H₁₄O₃
• MW: 230.259164333344
• CID: 989054
• PubChem ID: 283942
• Update Time: 2025-04-20

1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,8-dihydroxy-3,6-dimethylnaphthalen-2-yl)ethanone
• 838-03-9
• CCG-44866
• 2-acetyl-1,8-dihydroxy-3,6-dimethylnaphthalene
• SR-01000634674-1
• DTXSID70300842
• 2-acetyl-1,8-dihydroxy-3,6-dimethylnaphtalene
• NSC139211
• BRD-K74877368-001-01-1
• NSC-139211
• HMS547M08
• TZAKEZMPPUTARG-UHFFFAOYSA-N
• Maybridge1_002208
• 1-(1,8-Dihydroxy-3,6-dimethyl-2-naphthyl)ethanone #
• 2'-Acetonaphthone, 1',8'-dihydroxy-3',6'-dimethyl-
• SCHEMBL1672199
• Naphthalene-1,8-diol, 2-acetyl-3,6-dimethyl-
• 1-(1,8-dihydroxy-3,6-dimethyl-2-naphthyl)ethan-1-one
• CHEBI:228709

• Inchi： 1S/C14H14O3/c1-7-4-10-6-8(2)12(9(3)15)14(17)13(10)11(16)5-7/h4-6,16-17H,1-3H3
• InChI Key： TZAKEZMPPUTARG-UHFFFAOYSA-N
• SMILES： OC1C(C(C)=O)=C(C)C=C2C=C(C)C=C(C2=1)O

Computed Properties

• Exact Mass: 230.094294304g/mol
• Monoisotopic Mass: 230.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5Ų